Cas no 2248296-88-8 (3-(2-Ethyloxiran-2-yl)oxane)

• Product Name: 3-(2-Ethyloxiran-2-yl)oxane
• CAS No: 2248296-88-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6093858
• PubChem ID: 137938421
• Update Time: 2025-07-02

3-(2-Ethyloxiran-2-yl)oxane Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyloxiran-2-yl)oxane
• EN300-6506275
• 2248296-88-8
• 3-(2-Ethyloxiran-2-yl)oxane

• Inchi： 1S/C9H16O2/c1-2-9(7-11-9)8-4-3-5-10-6-8/h8H,2-7H2,1H3
• InChI Key： FQVWSLQWUXNOBT-UHFFFAOYSA-N
• SMILES： O1CC1(CC)C1COCCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 3-(2-Ethyloxiran-2-yl)oxane

Comprehensive Analysis of 3-(2-Ethyloxiran-2-yl)oxane (CAS No. 2248296-88-8): Properties, Applications, and Industry Trends

The compound 3-(2-Ethyloxiran-2-yl)oxane (CAS No. 2248296-88-8) is a specialized epoxide-functionalized oxane derivative gaining attention in synthetic chemistry and material science. This molecule features a unique oxirane-oxane hybrid structure, combining the reactivity of an ethyl-substituted epoxide with the stability of a six-membered cyclic ether. Its molecular formula C9H16O2 and MW 156.22 g/mol make it particularly interesting for researchers exploring ring-opening polymerization and crosslinking agents.

Recent studies highlight its potential in green chemistry applications, aligning with the global push for sustainable materials. The compound's oxirane moiety enables reactions with various nucleophiles, while the oxane ring contributes to thermal stability – a combination addressing the industry demand for high-performance polymers. Analytical techniques like GC-MS and NMR spectroscopy confirm its purity and structural integrity, with characteristic signals at δ 2.5-3.5 ppm (oxirane protons) and δ 3.6-4.2 ppm (oxane protons).

The synthesis of 3-(2-Ethyloxiran-2-yl)oxane typically involves epoxidation of corresponding olefins using environmentally friendly oxidants, reflecting modern atom economy principles. This aligns with frequent search queries about "eco-friendly epoxide synthesis" and "green alternatives to traditional monomers". The compound's low viscosity (measured at 25°C) and moderate polarity make it suitable for formulations requiring controlled viscosity, a property often searched by coating specialists and adhesive formulators.

In pharmaceutical intermediates, the molecule's stereochemical complexity attracts attention for chiral building blocks development. Computational chemistry studies suggest potential hydrogen bonding sites that could be exploited in drug design, answering frequent queries about "epoxides in medicinal chemistry". Its balanced lipophilicity (predicted logP ~1.8) positions it as a candidate for prodrug development, though clinical applications remain unexplored.

Material scientists value this compound for composite matrix modification, particularly in fiber-reinforced polymers. The oxirane ring enables covalent bonding with glass/carbon fiber surfaces, while the oxane component improves matrix flexibility – addressing common search terms like "epoxy toughening agents" and "composite interface modifiers". Recent patents describe its use in 3D printing resins, where it helps balance cure speed and mechanical properties.

From a regulatory perspective, the compound falls outside REACH restricted substances lists, though proper industrial hygiene measures are recommended during handling. Thermal analysis (DSC) shows decomposition onset >200°C, indicating suitability for high-temperature applications – a key consideration for engineers searching "heat-resistant epoxides". The vapor pressure at 25°C is sufficiently low to minimize volatile organic compound (VOC) concerns in manufacturing.

Emerging research explores its photopolymerization characteristics under UV-LED curing systems, responding to industry interest in "energy-efficient curing". The ethyl substitution on the oxirane ring appears to enhance reactivity selectivity compared to unsubstituted analogs, making it valuable for click chemistry applications. These properties address frequent queries about "selective epoxide opening" in synthetic organic chemistry forums.

In conclusion, 3-(2-Ethyloxiran-2-yl)oxane represents a versatile bifunctional monomer with growing importance across multiple industries. Its combination of reactivity and stability, along with regulatory acceptability, positions it as a promising candidate for next-generation advanced materials. Ongoing research continues to uncover new applications, particularly in renewable material development and precision synthesis – areas generating significant search traffic among chemical professionals worldwide.